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Compound of Interest

Compound Name: GC376 sodium

Cat. No.: B14129987

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

GC376 is a potent broad-spectrum inhibitor of 3C-like proteases (3CLpro), a crucial enzyme for
the replication of many viruses, including coronaviruses.[1][2][3][4] As a prodrug, GC376 is
converted to its active aldehyde form, GC373, which covalently binds to the catalytic cysteine
residue of the 3CLpro active site, thereby inhibiting viral polyprotein processing.[2][5][6] This
document provides detailed protocols for the preparation, storage, and handling of GC376
sodium salt stock solutions for various in vitro and in vivo laboratory applications.

Physicochemical and Solubility Data

A summary of the key physicochemical and solubility properties of GC376 sodium salt is
presented in Table 1. Careful consideration of the solvent is critical for achieving the desired
concentration and ensuring the stability of the compound.
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Property Value

Molecular Formula C21H30N3NaOsS
Molecular Weight 507.53 g/mol [1][2][4][7]
CAS Number 1416992-39-6[1][2][4]
Appearance White to off-white powder

DMSO: 100 mg/mL (197.03 mM)[1] Ethanol: 100
mg/mL[1] Water: Insoluble[1] Aqueous Media:
Forms a colloidal dispersion at high

Solubility concentrations (e.g., 50 mM), becoming a clear
solution upon further dilution (e.g., 5 mM).[8] At
very high concentrations (~440 mM), it can form

a clear, viscous solution.[8]

Storage (Powder) 3 years at -20°C[1]

st (Stock Solution) 1 year at -80°C in solvent 1 month at -20°C in
orage (Stock Solution
J solvent Avoid repeated freeze-thaw cycles[1]

Mechanism of Action: Inhibition of Viral 3C-like
Protease

GC376 acts as a prodrug that is readily converted to its active aldehyde form, GC373. GC373
targets the highly conserved 3C-like protease (3CLpro), also known as the main protease
(Mpro), which is essential for cleaving viral polyproteins into functional viral proteins. The
aldehyde group of GC373 forms a covalent bond with the cysteine residue in the catalytic dyad
of the 3CLpro active site, effectively blocking its enzymatic activity and halting viral replication.

[2][5]€]
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Caption: Mechanism of GC376 action.

Experimental Protocols
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Protocol 1: Preparation of a 10 mM GC376 Sodium Salt
Stock Solution in DMSO

This protocol is suitable for most in vitro applications, such as cell-based antiviral assays and

enzyme inhibition assays.

Materials:

GC376 sodium salt (powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipette

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass
of GC376 sodium salt needed:

o Mass (mg) =10 mmol/L*1 mL* (1 L/21000 mL) * 507.53 g/mol * (1000 mg /1 g) = 5.0753
mg

Weigh the compound: Carefully weigh out approximately 5.08 mg of GC376 sodium salt
powder and place it into a sterile microcentrifuge tube.

Add solvent: Add 1 mL of anhydrous DMSO to the tube containing the GC376 sodium salt.

Dissolve: Vortex the solution until the powder is completely dissolved. Gentle warming (e.qg.,
in a 37°C water bath) may aid dissolution.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to 1 year)
or at -20°C for short-term storage (up to 1 month).[1]
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Protocol 2: Preparation of GC376 Sodium Salt
Formulation for In Vivo Studies

For in vivo applications, a biocompatible solvent system is required. The following formulation
has been used for injection.

Materials:

e GC376 sodium salt (powder)

Ethanol (100%, non-denatured)

Polyethylene glycol 400 (PEG-400)

Sterile, pyrogen-free vials

Calibrated pipettes
Procedure:

» Prepare the solvent vehicle: Prepare a solution of 10% ethanol and 90% PEG-400 by
volume. For example, to prepare 10 mL of the vehicle, mix 1 mL of 100% ethanol with 9 mL
of PEG-400.

» Determine the desired concentration: The concentration for in vivo studies will depend on the
specific animal model and dosing regimen.

» Dissolve GC376: Weigh the required amount of GC376 sodium salt and add it to the
prepared solvent vehicle. Vortex thoroughly until the compound is completely dissolved. The
solution should be prepared fresh before use for optimal results.

Experimental Workflow for In Vitro Antiviral Assay

The following diagram outlines a typical workflow for evaluating the antiviral activity of GC376
in a cell-based assay.
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Caption: Workflow for in vitro antiviral assay.

Concluding Remarks
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The protocols outlined in this document provide a foundation for the preparation and use of
GC376 sodium salt in a laboratory setting. It is imperative to use high-quality, anhydrous
solvents, particularly when preparing stock solutions in DMSO, as moisture can reduce
solubility.[1] For in vivo studies, the formulation should be prepared fresh. Researchers should
always adhere to appropriate safety guidelines when handling chemical compounds and viral
agents. The provided information and protocols are intended for research purposes only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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